Cas no 2227887-92-3 ((1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2227887-92-3
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6190102
• PubChem ID: 165611870
• Update Time: 2025-07-21

(1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• EN300-1757744
• 2227887-92-3

• Inchi： 1S/C10H13FO2/c1-6-4-8(11)10(7(2)12)9(5-6)13-3/h4-5,7,12H,1-3H3/t7-/m1/s1
• InChI Key： KKVWRLASPYRKDE-SSDOTTSWSA-N
• SMILES： FC1=CC(C)=CC(=C1[C@@H](C)O)OC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol

Introduction to (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227887-92-3)

The compound (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol, identified by its CAS number 2227887-92-3, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit a unique blend of structural features, making it a promising candidate for various applications in drug discovery and molecular research. The presence of a chiral center at the ethyl group and the specific substitution pattern on the aromatic ring contribute to its distinct chemical and biological properties.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by advancements in synthetic chemistry and an increased understanding of molecular interactions at the atomic level. The compound (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol is no exception, as its structural design is tailored to interact with biological targets in a highly specific manner. The fluorine atom at the 2-position of the phenyl ring, combined with the methoxy and methyl substituents, enhances its binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs. The stereochemistry of the chiral center plays a pivotal role in determining its pharmacological activity. The (R)-configuration at the ethyl group has been shown to confer enhanced biological activity in several preclinical studies. This configuration allows for optimal binding to biological targets, leading to improved efficacy and reduced side effects. The research into such chiral molecules underscores the importance of stereochemical control in drug design.

The synthesis of (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol involves a series of well-established organic reactions, including stereoselective reduction and functional group transformations. The use of advanced catalytic systems has enabled chemists to achieve high yields and enantiomeric purity, which are essential for pharmaceutical applications. These synthetic methodologies not only highlight the progress in synthetic organic chemistry but also demonstrate the feasibility of producing complex molecules on a scalable basis.

Recent studies have explored the pharmacological profile of derivatives similar to (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol. These studies have revealed that such compounds exhibit potential activity against various disease targets, including enzymes and receptors involved in metabolic disorders, neurological diseases, and cancer. The fluorine substituent, in particular, has been shown to enhance metabolic stability and bioavailability, which are crucial for drug development. This has spurred further research into optimizing these molecules for therapeutic use.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its unique structural features make it an excellent candidate for studying molecular recognition processes and designing novel materials with specific functionalities. For instance, researchers have explored its use as a building block for supramolecular assemblies and as a ligand in coordination chemistry. These applications highlight the versatility of this molecule beyond traditional drug discovery.

The impact of computational chemistry on the study of (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol cannot be overstated. Advanced computational methods have enabled researchers to predict its behavior in various chemical environments with remarkable accuracy. This has facilitated the rational design of experiments and the optimization of synthetic routes. Furthermore, computational modeling has been instrumental in understanding its interactions with biological targets at a molecular level, providing insights that would be difficult to obtain through experimental alone.

Looking ahead, the future prospects for this compound are exciting. Ongoing research aims to expand its applications into new therapeutic areas and to develop more efficient synthetic strategies for its production. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel treatments for unmet medical needs. As our understanding of molecular interactions continues to grow, compounds like (1R)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol will undoubtedly play a pivotal role in shaping the future of pharmaceutical chemistry.